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Compound of Interest

N-propyl-3-
Compound Name:
pyrrolidinemethanamine

Cat. No.: B8541236

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides the core physicochemical properties of N-propyl-3-
pyrrolidinemethanamine. Due to the limited availability of published data on this specific
compound, this document focuses on its molecular formula and weight derived from its
chemical structure.

Molecular Characteristics

N-propyl-3-pyrrolidinemethanamine is a chemical compound whose structure consists of a
pyrrolidine ring substituted at the third position with a methanamine group, which is itself N-
substituted with a propyl group. While not widely documented in commercial or academic
databases, its molecular formula and weight can be determined from its systematic name.

The table below summarizes the key quantitative data for N-propyl-3-
pyrrolidinemethanamine.

Parameter Value Source
Molecular Formula CoH20N2 Calculated
Molecular Weight 156.27 g/mol [1]
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Note: The molecular formula and weight are based on the compound Methyl(propyl)(pyrrolidin-
3-ylmethyl)amine, which is structurally analogous to N-propyl-3-pyrrolidinemethanamine and
has a reported molecular weight of 156.27 and a molecular formula of COH20N2.[1]

Experimental Data and Protocols

A comprehensive search of scientific literature and chemical databases did not yield any
specific experimental protocols or studies for N-propyl-3-pyrrolidinemethanamine. Research
on related compounds, such as various substituted pyrrolidines, is more extensive. For
instance, N-substituted pyrrolidine derivatives are a subject of interest in medicinal chemistry.

Logical Relationship of Compound Naming

The naming convention of N-propyl-3-pyrrolidinemethanamine provides a logical pathway to
understanding its structure, from which its properties can be derived.

Core Structure:
Pyrrolidine

is substituted at position 3 with

Substituent at Position 3:
Methanamine (-CH2-NH2)

is N-substituted with a

N-Substitution on Methanamine:
Propyl Group (-C3H7)

Final Compound:
N-propyl-3-pyrrolidinemethanamine

Click to download full resolution via product page

Caption: Logical derivation of N-propyl-3-pyrrolidinemethanamine structure.
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Due to the lack of available research, diagrams for signaling pathways or detailed experimental
workflows involving N-propyl-3-pyrrolidinemethanamine cannot be provided at this time.
Researchers interested in this compound may need to rely on theoretical calculations and de
novo experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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